Cas no 2138510-94-6 (1-(3-fluoropropyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-fluoropropyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2138510-94-6
• MF: C₁₀H₁₂FN₅O₂
• MW: 253.232984542847
• CID: 6082285
• PubChem ID: 165952969
• Update Time: 2025-05-20

1-(3-fluoropropyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropropyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1128097
• 2138510-94-6

• Inchi： 1S/C10H12FN5O2/c1-15-7(3-5-12-15)9-8(10(17)18)13-14-16(9)6-2-4-11/h3,5H,2,4,6H2,1H3,(H,17,18)
• InChI Key： SCIBIWKYKJCTNV-UHFFFAOYSA-N
• SMILES： FCCCN1C(=C(C(=O)O)N=N1)C1=CC=NN1C

Computed Properties

• Exact Mass: 253.09750280g/mol
• Monoisotopic Mass: 253.09750280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 85.8Ų

Additional information on 1-(3-fluoropropyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid

Compound CAS No. 2138510-94-6: 1-(3-fluoropropyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid

The compound with CAS No. 2138510-94-6, known as 1-(3-fluoropropyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a pyrazole moiety and a fluorinated alkyl chain, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery due to their ability to form stable hydrogen bonds and their potential as bioisosteres. The presence of the pyrazole group further enhances the molecule's pharmacokinetic properties, making it an attractive candidate for developing new therapeutic agents. The fluorinated propyl chain introduces additional electronic and steric effects, which can be fine-tuned to optimize the compound's bioavailability and selectivity.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of antiviral agents. Researchers have demonstrated that triazole-based compounds can inhibit key viral enzymes, such as proteases and polymerases, by exploiting their ability to form specific interactions with these targets. The integration of the pyrazole moiety into the structure further enhances the molecule's ability to modulate enzyme activity, making it a valuable tool in antiviral drug development.

In addition to its pharmaceutical applications, this compound has also shown potential in the field of bioconjugation chemistry. The carboxylic acid group present in the molecule can be readily functionalized to create bioconjugates with proteins, peptides, or other biomolecules. This property has led to its use in developing targeted drug delivery systems and imaging agents for diagnostics.

The synthesis of 1-(3-fluoropropyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazole ring via click chemistry and the subsequent functionalization of the pyrazole group. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce enantiomerically pure versions of this compound, which are essential for studying its stereochemical properties.

From a structural standpoint, this compound exhibits a high degree of molecular complexity due to its fused ring system and substituted groups. The triazole ring provides aromatic stability and electronic versatility, while the pyrazole group introduces additional heteroatom interactions. The fluorinated propyl chain serves as a flexible linker that can be modified to suit specific chemical or biological applications.

Emerging research has also explored the use of this compound in polymer chemistry, where it has been employed as a monomer for synthesizing novel polymeric materials with tailored properties. The triazole group's ability to engage in supramolecular interactions makes it an ideal component for self-healing polymers and stimuli-responsive materials.

In conclusion, CAS No. 2138510-94-6, or 1-(3-fluoropropyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in drug discovery, materials science, and chemical synthesis. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing modern chemistry and biology.